Cas no 115952-25-5 (Pregna-5,20-dien-3beta-yl beta-D-galactopyranoside)

• Product Name: Pregna-5,20-dien-3beta-yl beta-D-galactopyranoside
• CAS No: 115952-25-5
• MF: C₂₇H₄₂O₆
• MW: 462.618789196014
• CID: 145904
• Update Time: 2024-03-01

Pregna-5,20-dien-3beta-yl beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b)-pregna-5,20-dien-3-yl (9CI)
• Pregna-5,20-dien-3beta-yl beta-D-galactopyranoside

• Inchi： 1S/C27H42O6/c1-4-15-6-8-19-18-7-5-16-13-17(9-11-27(16,3)20(18)10-12-26(15,19)2)32-25-24(31)23(30)22(29)21(14-28)33-25/h4-5,15,17-25,28-31H,1,6-14H2,2-3H3/t15-,17?,18?,19?,20?,21+,22-,23-,24+,25+,26+,27-/m0/s1
• InChI Key： IUHXQFZAXDVYTB-SXEWAFQNSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)C1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)[C@@H](C=C)CCC21

Computed Properties

• Exact Mass: 462.298
• Monoisotopic Mass: 462.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4

Experimental Properties

• Density: 1.23
• Boiling Point: 607.1°C at 760 mmHg
• Flash Point: 320.9°C
• Refractive Index: 1.588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides